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Compound of Interest

Compound Name:
3-(Trifluoromethoxy)phenylacetic

Acid

CAS No.: 203302-97-0

Cat. No.: B1304645

Get Quote

3-(Trifluoromethoxy)phenylacetic acid is a specialized aromatic carboxylic acid that has

emerged as a valuable building block in the fields of medicinal chemistry, agrochemistry, and

materials science.[1] Its structure, featuring a phenylacetic acid core substituted with a

trifluoromethoxy (-OCF3) group at the meta-position, imparts a unique combination of

physicochemical properties. The trifluoromethoxy group is particularly noteworthy for its ability

to enhance metabolic stability, increase lipophilicity, and modulate electronic properties, making

it a desirable feature in the design of novel bioactive molecules and advanced materials.[1][2]

This guide serves to consolidate the technical knowledge surrounding this compound,

providing a framework for its effective synthesis, analysis, and application.

Physicochemical and Spectroscopic Profile
A precise understanding of a compound's physical and chemical properties is the foundation of

its application. The key identifiers and characteristics of 3-(Trifluoromethoxy)phenylacetic
acid are summarized below.
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Property Value Source(s)

CAS Number 203302-97-0 [1][3]

Molecular Formula C₉H₇F₃O₃ [1][4]

Molecular Weight 220.15 g/mol [1][4]

Appearance
White to light yellow powder or

crystal
[1][5]

Melting Point 54 - 58 °C [1][5]

Purity Typically ≥95% [1][5]

IUPAC Name

[3-

(Trifluoromethoxy)phenyl]aceti

c acid

[3]

InChI Key
NFZQVADYFXRRPM-

UHFFFAOYSA-N

SMILES String O=C(O)Cc1cccc(OC(F)(F)F)c1

The Trifluoromethoxy Group: A Pillar of Modern
Drug Design
The strategic incorporation of fluorinated functional groups is a cornerstone of modern

medicinal chemistry. The trifluoromethoxy (-OCF3) group, in particular, offers a distinct set of

advantages over other halogen or alkyl groups.[2]

Enhanced Lipophilicity: The -OCF3 group is one of the most lipophilic substituents available

to chemists. This property is critical for improving a drug candidate's ability to cross cellular

membranes, including the blood-brain barrier, which can significantly enhance bioavailability

and target engagement.[2]

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the

trifluoromethoxy group highly resistant to enzymatic degradation (e.g., by cytochrome P450

enzymes).[2] This "metabolic blocking" can increase a drug's half-life and reduce the

formation of potentially toxic metabolites.
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Electronic Modulation: As a potent electron-withdrawing group, the -OCF3 moiety can

significantly influence the acidity (pKa) of the carboxylic acid and modulate the electronic

environment of the aromatic ring. This allows for the fine-tuning of drug-receptor interactions

and pharmacokinetic profiles.[1][2]

Synthesis and Purification Workflow
While numerous proprietary methods exist, a robust and scalable synthesis of 3-
(Trifluoromethoxy)phenylacetic acid can be logically constructed from commercially

available precursors, such as 3-(trifluoromethoxy)benzyl bromide, via a two-step process

involving cyanation followed by hydrolysis. This approach is favored for its reliability and use of

well-established chemical transformations.

Proposed Synthetic Pathway
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3-(Trifluoromethoxy)benzyl bromide

3-(Trifluoromethoxy)phenylacetonitrile

  Step 1: Cyanation
Reagents: NaCN, DMSO

Rationale: Nucleophilic substitution to form the C-C bond.

3-(Trifluoromethoxy)phenylacetic acid
(Final Product)

  Step 2: Hydrolysis
Reagents: H2SO4, H2O, Heat

Rationale: Complete hydrolysis of the nitrile to the carboxylic acid

Core Building Block

End-Use Applications

3-(Trifluoromethoxy)
-phenylacetic acid

Novel Anti-Inflammatory
Drug Candidate

Amidation/
Coupling

Advanced Herbicide
Esterification

High-Durability Polymer

Polycondensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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